4-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-1-(3,5-dimethoxyphenyl)-1H-1,2,3-triazol-5-amine

• IUPAC Name: 5-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-(3,5-dimethoxyphenyl)triazol-4-amine
• InChI: InChI=1S/C19H16ClN5O2S/c1-26-14-7-13(8-15(9-14)27-2)25-18(21)17(23-24-25)19-22-16(10-28-19)11-3-5-12(20)6-4-11/h3-10H,21H2,1-2H3
• InChI Key: BLRQGDXJPZSNHA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)N2C(=C(N=N2)C3=NC(=CS3)C4=CC=C(C=C4)Cl)N)OC
• Molecular Formula: C19H16ClN5O2S
• DSSTOX Substance ID: DTXSID601129827
• Molecular Weight: 413.9 g/mol
• CAS RN: 1206992-98-4

Description

The compound “4-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-1-(3,5-dimethoxyphenyl)-1H-1,2,3-triazol-5-amine” is a complex organic molecule. It contains a thiazole ring, which is a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. Thiazoles are known to have diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic properties.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of 4-chloro-6 (phenylamino)-1,3,5-triazin-2-yl)amino-4- (2,4 dichlorophenyl)thiazol-5-yl-diazenyl)phenyl involved the condensation of cyanuric chloride with aniline.

Molecular Structure Analysis

The thiazole ring in the molecule is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not available, similar compounds have been synthesized through reactions such as esterification, hydrazination, salt formation, and cyclization.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of the compound 4-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-1-(3,5-dimethoxyphenyl)-1H-1,2,3-triazol-5-amine, also known as 4-(4-(4-chlorophenyl)thiazol-2-yl)-1-(3,5-dimethoxyphenyl)-1H-1,2,3-triazol-5-amine. Each section focuses on a unique application in different fields of research.

Antimicrobial Activity

This compound has shown significant potential as an antimicrobial agent. The presence of the thiazole and triazole rings, along with the chlorophenyl group, contributes to its ability to inhibit the growth of various bacterial and fungal strains. .

Anticancer Properties

Studies have demonstrated that this compound exhibits promising anticancer activity. The structural components, particularly the thiazole and triazole moieties, are known to interfere with cancer cell proliferation. .

Anti-inflammatory Effects

The compound has been investigated for its anti-inflammatory properties. The thiazole ring is known for its role in reducing inflammation, and when combined with the triazole and chlorophenyl groups, it enhances the compound’s ability to inhibit inflammatory mediators. .

Future Directions

The compound could potentially be studied further for its biological activities, given the known diverse activities of thiazole derivatives. It could also be interesting to investigate its potential interactions with various biological targets.